Cas no 2361724-64-1 (tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate
• CAS No: 2361724-64-1
• MF: C₁₈H₃₁N₃O₅
• MW: 369.455845117569
• CID: 5415395
• PubChem ID: 145906452
• Update Time: 2025-08-02

tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({1-[2-(N-ethylprop-2-enamido)acetyl]-4-hydroxypiperidin-4-yl}methyl)carbamate
• Z2912098042
• 2361724-64-1
• Tert-butyl N-[[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]-4-hydroxypiperidin-4-yl]methyl]carbamate
• EN300-26576118
• 1,1-Dimethylethyl N-[[1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-hydroxy-4-piperidinyl]methyl]carbamate
• tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate

• Inchi： 1S/C18H31N3O5/c1-6-14(22)20(7-2)12-15(23)21-10-8-18(25,9-11-21)13-19-16(24)26-17(3,4)5/h6,25H,1,7-13H2,2-5H3,(H,19,24)
• InChI Key： DTWOORCVPQBMCZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(O)CCN(C(CN(CC)C(=O)C=C)=O)CC1

Computed Properties

• Exact Mass: 369.22637110g/mol
• Monoisotopic Mass: 369.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.2±45.0 °C(Predicted)
• pka: 12.72±0.46(Predicted)

Additional information on tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate (CAS No. 2361724-64-1)

tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate (CAS No. 2361724-64-1) is a specialized organic compound with significant applications in pharmaceutical research and drug development. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in medicinal chemistry. The presence of functional groups such as carbamate and hydroxypiperidine makes it a valuable intermediate for synthesizing bioactive molecules.

The molecular structure of tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate features a tert-butyl carbamate group attached to a hydroxypiperidine core, further modified with an N-ethylprop-2-enamido side chain. This unique arrangement contributes to its reactivity and versatility in chemical transformations. Researchers are particularly interested in its potential as a building block for designing novel small-molecule inhibitors and therapeutic agents.

In recent years, the demand for piperidine-based compounds like tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate has surged due to their role in targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate specific enzyme pathways and receptor interactions has made it a focal point in drug discovery projects. Additionally, its hydrophilic-lipophilic balance enhances its suitability for formulation development.

From a synthetic perspective, tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate is often prepared via multi-step organic synthesis, involving amide coupling and carbamate protection strategies. The tert-butyl group serves as a protective moiety, which can be selectively removed under mild acidic conditions, enabling further functionalization. This flexibility is highly valued in combinatorial chemistry and high-throughput screening.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its application in preclinical studies. Researchers often explore its structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects. Given the growing interest in personalized medicine, tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate is also being investigated for its potential in targeted drug delivery systems.

Market trends indicate a rising adoption of specialty chemicals like tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate in contract research organizations (CROs) and pharmaceutical companies. The compound's patent landscape and regulatory status are frequently discussed topics among industry professionals. Furthermore, its compatibility with green chemistry principles aligns with the global shift toward sustainable synthesis methods.

In conclusion, tert-butyl N-({1-2-(N-ethylprop-2-enamido)acetyl-4-hydroxypiperidin-4-yl}methyl)carbamate (CAS No. 2361724-64-1) represents a promising chemical entity with broad applicability in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing innovative drug candidates.